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Compound of Interest

Compound Name: 2,2'-Methylenediphenol

Cat. No.: B144329

Introduction

2,2'-Methylenediphenol, an organic compound belonging to the diphenylmethane class,
serves as a crucial building block and reference compound in polymer chemistry, material
science, and toxicological research.[1] Systematically identified by its Chemical Abstracts
Service (CAS) number 2467-02-9, it is a specific isomer of Bisphenol F, characterized by the
ortho-ortho orientation of its hydroxyl groups.[1][2][3][4] This structural arrangement imparts
distinct chemical and physical properties compared to its isomers, such as the more commonly
referenced 4,4'-Methylenediphenol. This guide provides a focused examination of the
fundamental molecular characteristics of 2,2'-Methylenediphenol, detailing its chemical
formula, elemental composition, and the precise calculation of its molecular weight, offering a
foundational resource for researchers and drug development professionals.

Section 1: Molecular Identity and Nomenclature

Accurate identification is paramount in scientific research. 2,2'-Methylenediphenol is known
by several synonyms, which frequently appear in literature and chemical databases.
Understanding this nomenclature is key to navigating existing research and sourcing materials.
The primary distinction from other Bisphenol F isomers is the attachment position of the
hydroxyl (-OH) groups on the phenol rings relative to the central methylene bridge. In the 2,2
isomer, both hydroxyl groups are in the ortho position.[5]
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Identifier Type Identifier

IUPAC Name 2-[(2-hydroxyphenyl)methyl]phenol[3][5]

2,2'-Bisphenol F, Bis(2-hydroxyphenyl)methane,
2,2'-Dihydroxydiphenylmethane[3][4][5]

Common Synonyms

CAS Number 2467-02-9[1][2][3][4]
EC Number 219-578-2[4]
ChEBI ID CHEBI:34207[3]

Section 2: Chemical Formula and Elemental

Composition

The molecular formula provides a definitive count of each type of atom within a single molecule

of the compound. This information is the basis for determining its molecular weight and

understanding its stoichiometric relationships in chemical reactions.

The molecular formula for 2,2'-Methylenediphenol is C13H1202.[1][2][3][6][7]

This formula indicates that each molecule is composed of:

e Thirteen Carbon (C) atoms
o Twelve Hydrogen (H) atoms
o Two Oxygen (O) atoms

The elemental composition is summarized below.

Element Symbol Number of Atoms
Carbon C 13

Hydrogen H 12

Oxygen O 2

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.benchchem.com/product/b144329
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.echemi.com/products/pid_Seven17790-22-methylenediphenol.html
https://www.benchchem.com/product/b144329
https://www.benchchem.com/product/B073669
https://www.guidechem.com/encyclopedia/2-2-methylenediphenol-dic375193.html
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.echemi.com/products/pid_Seven17790-22-methylenediphenol.html
https://www.echemi.com/products/pid_Seven17790-22-methylenediphenol.html
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.benchchem.com/product/b144329?utm_src=pdf-body
https://www.benchchem.com/product/B073669
https://www.guidechem.com/encyclopedia/2-2-methylenediphenol-dic375193.html
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.tcichemicals.com/US/en/p/D1939
https://www.chembk.com/en/chem/2,2'-METHYLENEDIPHENOL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Section 3: Molecular Weight Determination

The molecular weight (or molar mass) is a critical parameter, essential for quantitative analysis
and experimental design, such as preparing solutions of a specific molarity. It is calculated by
summing the atomic weights of all atoms in the molecular formula.

Methodology for Calculation

The calculation is a self-validating process based on internationally accepted standard atomic
weights of the constituent elements. The atomic weights used here are standard values
provided by the International Union of Pure and Applied Chemistry (IUPAC).

Carbon (C):

o Atomic Weight: ~12.011 u

o Contribution: 13 atoms x 12.011 u/atom = 156.143 u

Hydrogen (H):

o Atomic Weight: ~1.008 u

o Contribution: 12 atoms x 1.008 u/atom = 12.096 u

Oxygen (O):

o Atomic Weight: ~15.999 u

o Contribution: 2 atoms x 15.999 u/atom = 31.998 u

Total Molecular Weight:
o Sum: 156.143 + 12.096 + 31.998 = 200.237 u

This calculated value, often rounded for practical use, aligns with the figures published in
numerous chemical databases and supplier specifications. Minor variations in reported values
(e.g., 200.23 vs. 200.24) typically arise from differences in the precision of the atomic weights
used in the calculation.[2][3][6][7]
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Parameter Value Source
Molecular Weight 200.23 g/mol [21[7]
Molecular Weight 200.24 g/mol [3][6]
Monoisotopic Mass 200.083729621 u [2]
Exact Mass 200.233 u [4]

Section 4: Molecular Structure Visualization

The arrangement of atoms and bonds dictates the molecule's chemical reactivity, steric profile,
and physical properties. 2,2'-Methylenediphenol consists of two phenol rings linked by a
methylene (-CHz-) group. The hydroxyl (-OH) functional groups are located on the carbon
atoms adjacent (in the ortho position) to the methylene bridge.

Figure 1: 2D chemical structure of 2,2'-Methylenediphenol (C13H1202).

Conclusion

The fundamental molecular properties of 2,2'-Methylenediphenol are defined by its molecular
formula, C13H1202, and a corresponding molecular weight of approximately 200.23 g/mol .[2][7]
Its identity, confirmed by CAS number 2467-02-9, and its specific ortho-ortho isomeric structure
are critical data points for its application in scientific research. This guide provides the core,
verifiable data essential for any professional working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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